12-(3-ethoxy-4-hydroxyphenyl)-3,3-dimethyl-3,4,5,12-tetrahydrobenzimidazo[2,1-b]quinazolin-1(2H)-one

• IUPAC Name: 12-(3-ethoxy-4-hydroxyphenyl)-3,3-dimethyl-2,4,5,12-tetrahydrobenzimidazolo[2,1-b]quinazolin-1-one
• InChI: InChI=1S/C24H25N3O3/c1-4-30-20-11-14(9-10-18(20)28)22-21-16(12-24(2,3)13-19(21)29)26-23-25-15-7-5-6-8-17(15)27(22)23/h5-11,22,28H,4,12-13H2,1-3H3,(H,25,26)
• InChI Key: BUCJYGIXKBNZQW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C2C3=C(CC(CC3=O)(C)C)NC4=NC5=CC=CC=C5N24)O
• Molecular Formula: C24H25N3O3
• Molecular Weight: 403.5 g/mol

Description

12-(3-Ethoxy-4-hydroxyphenyl)-3,3-dimethyl-3,4,5,12-tetrahydrobenzimidazo[2,1-b]quinazolin-1(2H)-one is a polycyclic heteroaromatic compound featuring a benzimidazo[2,1-b]quinazolinone core. This scaffold is characterized by fused benzimidazole and quinazolinone rings, with substituents at positions 3 and 12. The compound’s structural complexity suggests applications in medicinal chemistry, particularly in targeting enzymes or receptors modulated by planar heterocyclic systems.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares the target compound with structurally related benzimidazo[2,1-b]quinazolinones, focusing on substituent effects, synthetic efficiency, and physicochemical properties.

Structural and Functional Group Variations

Compound Name	Substituents	Molecular Formula	Key Features
Target compound	12-(3-ethoxy-4-hydroxyphenyl), 3,3-dimethyl	C₂₅H₂₅N₃O₃*	Polar 3-ethoxy-4-hydroxyphenyl group; enhanced solubility and hydrogen bonding
12-(4-Hydroxyphenyl)-3,3-dimethyl-3,4,5,12-tetrahydrobenzo[4,5]imidazo[2,1-b]quinazolin-1(2H)-one	12-(4-hydroxyphenyl), 3,3-dimethyl	C₂₃H₂₁N₃O₂	Simplified hydroxyl substituent; lower steric hindrance
(3R,12S)-12-(4-Fluorophenyl)-3-methyl-3,4,5,12-tetrahydrobenzimidazo[2,1-b]quinazolin-1(2H)-one	12-(4-fluorophenyl), 3-methyl	C₂₁H₁₈FN₃O	Fluorine atom enhances lipophilicity; stereospecific methyl group
12-(4-Fluorophenyl)-3-(4-methoxyphenyl)-3,4,5,12-tetrahydrobenzimidazo[2,1-b]quinazolin-1(2H)-one	12-(4-fluorophenyl), 3-(4-methoxyphenyl)	C₂₆H₂₁FN₃O₂	Methoxy group improves metabolic stability; bulkier aromatic substituent
3-Methyl-12-(2-thienyl)-3,4,5,12-tetrahydrobenzimidazo[2,1-b]quinazolin-1(2H)-one	12-(2-thienyl), 3-methyl	C₂₀H₁₇N₃OS	Thienyl group introduces sulfur-based π-interactions

*Estimated formula based on structural analogs.

Research Findings and Gaps

• Synthetic Optimization : NGPU and heteropoly acid catalysts () are superior to traditional bases like triethylamine (), reducing reaction times and improving yields.
• Structural-Activity Relationships (SAR) : Substituents at position 12 dominate electronic and steric effects, while position 3 modifications fine-tune lipophilicity.
• Unaddressed Areas: No data exists on the target compound’s biological activity, pharmacokinetics, or toxicity.